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Compound of Interest

Compound Name: D-Lyxose

Cat. No.: B078819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Lyxose, a rare pentose sugar of

significant interest in biomedical research and synthetic chemistry. This document details its

physicochemical properties, its role as a key building block for immunomodulatory and antiviral

compounds, and relevant experimental protocols.

Core Properties of D-Lyxose
D-Lyxose is an aldopentose, a monosaccharide with five carbon atoms and an aldehyde

functional group. It is a C'-2 epimer of D-Xylose.[1] Key quantitative data for D-Lyxose are

summarized in the table below.
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Property Value References

CAS Number 1114-34-7

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23]

Molecular Formula C₅H₁₀O₅

[1][2][3][4][5][6][7][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23]

Molecular Weight 150.13 g/mol

[1][2][3][4][5][6][7][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23][24]

Melting Point 108-112 °C [6]

Solubility in Water 250 mg/mL [1]

Optical Activity [α]²⁵/D +13.8° (c=4 in H₂O) [6]

Appearance
White to slightly yellow

crystalline powder
[6]

Applications in Drug Development
D-Lyxose serves as a critical chiral precursor in the synthesis of complex bioactive molecules.

Its unique stereochemistry makes it an ideal starting material for the development of novel

therapeutics.

Synthesis of α-Galactosylceramides (α-GalCer)
D-Lyxose is a key starting material for the synthesis of α-Galactosylceramide (KRN7000) and

its analogs.[2][10][20][23] These glycolipids are potent activators of invariant Natural Killer T

(iNKT) cells, making them promising candidates for cancer immunotherapy and as vaccine

adjuvants. The synthesis often involves a multi-step process beginning with the strategic

protection and glycosidation of D-Lyxose.[2]

Precursor for Nucleoside Analogs
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D-Lyxose is utilized in the synthesis of both D- and L-nucleoside analogs, which are

investigated for their antiviral and anticancer properties.[8][15][16][18][22] The synthesis of

these analogs often involves the condensation of a protected D-Lyxose derivative with a

heterocyclic base.

Metabolic Pathway of D-Lyxose
In microorganisms, D-Lyxose can be metabolized by entering the pentose phosphate pathway.

The key initial step is the isomerization of D-Lyxose to D-xylulose, a reaction catalyzed by the

enzyme D-lyxose isomerase.[4] D-xylulose is then phosphorylated to D-xylulose-5-phosphate,

an intermediate of the pentose phosphate pathway.

D-Lyxose D-Xylulose D-lyxose isomerase D-Xylulose-5-Phosphate

 Xylulokinase
(ATP -> ADP) Pentose Phosphate

Pathway

Click to download full resolution via product page

Metabolic conversion of D-Lyxose.

Experimental Protocols
Synthesis of α-Galactosylceramide from D-Lyxose
(Conceptual Workflow)
The synthesis of α-Galactosylceramide from D-Lyxose is a multi-step process. A concise and

efficient protocol involves a one-pot protection and glycosidation of D-Lyxose with D-galactosyl

iodide as a key step. The resulting α-linked disaccharide is then transformed into α-

Galactosylceramide in four subsequent steps.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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